Cas no 2454515-15-0 (tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate
• CAS No: 2454515-15-0
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5680845
• PubChem ID: 154647975
• Update Time: 2025-05-25

tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664480
• 2454515-15-0
• tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H18BrNO2/c1-8-6-10(14)9(2)11(7-8)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key： CBGMOAIPHKYMPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 308.0±42.0 °C(Predicted)
• pka: 13.20±0.70(Predicted)

Additional information on tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate

Introduction to Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate (CAS No. 2454515-15-0)

Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2454515-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate, particularly the presence of a tert-butyl group and a bromo-substituted dimethylphenyl ring, contribute to its unique chemical properties and potential biological activities.

The synthesis of Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate involves a series of well-established organic reactions, including nucleophilic substitution and carbamate formation. The bromo-substituted dimethylphenyl ring serves as a key pharmacophore, enhancing the compound's interaction with biological targets. This structural motif has been extensively studied in the development of novel therapeutic agents due to its ability to modulate enzyme activity and receptor binding. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds with high accuracy, facilitating the design of more effective derivatives.

In the realm of medicinal chemistry, Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate has been explored as a potential intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. Kinases are enzymes that play crucial roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The bromo-substituent on the aromatic ring provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications. For instance, modifications at this position can enhance solubility, improve bioavailability, or alter selectivity profiles.

Recent studies have highlighted the significance of Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate in the development of novel antimicrobial agents. The combination of a bulky tert-butyl group and a halogenated aromatic ring creates a scaffold that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Researchers have observed promising results when incorporating this compound into experimental therapies targeting resistant strains of bacteria. The ability to modify both the carbamate moiety and the aromatic ring allows for the creation of libraries of derivatives with diverse pharmacological profiles.

The pharmaceutical industry has also shown interest in Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate for its potential applications in central nervous system (CNS) drug discovery. The structural features of this compound suggest it may interact with neurotransmitter receptors or ion channels, making it a candidate for treating neurological disorders such as epilepsy or depression. Preclinical studies have begun to explore its efficacy in animal models, with initial findings indicating promising results. The tert-butyl group, in particular, has been associated with improved blood-brain barrier penetration, which is crucial for CNS drug delivery.

From an industrial perspective, the production of Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate requires careful optimization to ensure high yield and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact. Catalytic methods have been particularly effective in improving reaction efficiency while maintaining scalability. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The role of computational modeling in understanding the behavior of Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These tools have enabled researchers to predict how slight modifications to its structure will affect its potency and selectivity. Such predictive capabilities are essential for accelerating drug discovery pipelines and reducing the time-to-market for new therapies.

In conclusion,Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate (CAS No. 2454515-15-0) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies,Tert-butyl N-(3-bromo-2,5-dimethylphenyl)carbamate is poised to play an increasingly important role in advancing medical science.